Cas no 2175979-36-7 (4-Cyclobutoxythieno[3,2-d]pyrimidine)
4-Cyclobutoxythieno[3,2-d]pyrimidine Chemical and Physical Properties
Names and Identifiers
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- 4-cyclobutoxythieno[3,2-d]pyrimidine
- 4-cyclobutyloxythieno[3,2-d]pyrimidine
- 4-Cyclobutoxythieno[3,2-d]pyrimidine
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- Inchi: 1S/C10H10N2OS/c1-2-7(3-1)13-10-9-8(4-5-14-9)11-6-12-10/h4-7H,1-3H2
- InChI Key: IJAYOTNYAKURNS-UHFFFAOYSA-N
- SMILES: S1C=CC2C1=C(N=CN=2)OC1CCC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 210
- XLogP3: 2
- Topological Polar Surface Area: 63.2
4-Cyclobutoxythieno[3,2-d]pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6608-1063-2μmol |
4-cyclobutoxythieno[3,2-d]pyrimidine |
2175979-36-7 | 2μmol |
$57.0 | 2023-09-07 | ||
| Life Chemicals | F6608-1063-5μmol |
4-cyclobutoxythieno[3,2-d]pyrimidine |
2175979-36-7 | 5μmol |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6608-1063-10μmol |
4-cyclobutoxythieno[3,2-d]pyrimidine |
2175979-36-7 | 10μmol |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6608-1063-20μmol |
4-cyclobutoxythieno[3,2-d]pyrimidine |
2175979-36-7 | 20μmol |
$79.0 | 2023-09-07 | ||
| Life Chemicals | F6608-1063-1mg |
4-cyclobutoxythieno[3,2-d]pyrimidine |
2175979-36-7 | 1mg |
$54.0 | 2023-09-07 | ||
| Life Chemicals | F6608-1063-2mg |
4-cyclobutoxythieno[3,2-d]pyrimidine |
2175979-36-7 | 2mg |
$59.0 | 2023-09-07 | ||
| Life Chemicals | F6608-1063-3mg |
4-cyclobutoxythieno[3,2-d]pyrimidine |
2175979-36-7 | 3mg |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6608-1063-4mg |
4-cyclobutoxythieno[3,2-d]pyrimidine |
2175979-36-7 | 4mg |
$66.0 | 2023-09-07 | ||
| Life Chemicals | F6608-1063-5mg |
4-cyclobutoxythieno[3,2-d]pyrimidine |
2175979-36-7 | 5mg |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6608-1063-10mg |
4-cyclobutoxythieno[3,2-d]pyrimidine |
2175979-36-7 | 10mg |
$79.0 | 2023-09-07 |
4-Cyclobutoxythieno[3,2-d]pyrimidine Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on 4-Cyclobutoxythieno[3,2-d]pyrimidine
4-Cyclobutoxythieno[3,2-d]pyrimidine: A Comprehensive Overview
The compound 4-Cyclobutoxythieno[3,2-d]pyrimidine, identified by the CAS number 2175979-36-7, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, which are widely studied due to their unique chemical properties and biological activities. The structure of 4-Cyclobutoxythieno[3,2-d]pyrimidine consists of a pyrimidine ring fused with a thieno ring, substituted with a cyclobutoxy group at the 4-position. This substitution pattern not only enhances the molecule's stability but also imparts unique electronic properties that make it a valuable compound in research and development.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-Cyclobutoxythieno[3,2-d]pyrimidine. Researchers have employed various strategies, including multi-component reactions and microwave-assisted synthesis, to optimize the production process. These methods not only improve yield but also reduce reaction time, making the compound more accessible for large-scale applications. The ability to synthesize this compound efficiently has opened new avenues for its use in drug discovery, materials science, and organic electronics.
In the field of drug discovery, 4-Cyclobutoxythieno[3,2-d]pyrimidine has shown promise as a potential lead compound for developing novel therapeutic agents. Its structural features make it an ideal candidate for targeting specific biological pathways. For instance, studies have demonstrated its ability to inhibit certain enzymes involved in inflammatory processes, suggesting its potential as an anti-inflammatory agent. Additionally, its unique electronic properties make it a candidate for use in anti-cancer therapies, where targeted drug delivery systems are being explored.
The application of 4-Cyclobutoxythieno[3,2-d]pyrimidine extends beyond pharmacology into materials science. Its ability to form stable coordination complexes with metal ions has led to its use in designing new materials for catalysis and sensing applications. Recent research has highlighted its potential as a catalyst in organic transformations, particularly in asymmetric synthesis. Furthermore, its electronic properties make it a candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices.
The environmental impact of synthesizing and using 4-Cyclobutoxythieno[3,2-d]pyrimidine is another area of active research. Scientists are exploring green chemistry approaches to minimize waste and reduce energy consumption during its production. This includes the use of biodegradable solvents and recycling byproducts from the synthesis process. Such efforts align with global sustainability goals and ensure that the compound's production remains environmentally friendly.
In conclusion, 4-Cyclobutoxythieno[3,2-d]pyrimidine, with its CAS number 2175979-36-7, is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure and properties make it a valuable tool in drug discovery, materials science, and organic electronics. As research continues to uncover new possibilities for this compound, its role in advancing technology and improving human health is expected to grow significantly.
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